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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

For Researchers, Scientists, and Formulation Chemists

These application notes provide a comprehensive guide to the use of Pigment Violet 2 (C.I.

45175:1) in solvent-based coating systems. This document outlines the pigment's key

properties, formulation guidelines, experimental protocols for performance evaluation, and

relevant testing standards.

Introduction to Pigment Violet 2
Pigment Violet 2, also known as Fast Red 6B, is a xanthene- or triarylcarbonium-based

organic pigment that offers a brilliant reddish-violet hue.[1][2] It is primarily utilized in printing

inks but also finds application in various solvent-based paints and coatings.[3] Its key

advantages include high color strength and good fastness properties, making it a viable option

for applications where a vibrant violet shade is desired.

Physicochemical and Fastness Properties
Proper understanding of the pigment's properties is crucial for successful formulation. The

following table summarizes the key quantitative data for Pigment Violet 2.

Table 1: Properties of Pigment Violet 2
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Property Value Test Method/Scale

Chemical Identity

C.I. Name Pigment Violet 2 -

C.I. Number 45175:1 -

CAS Number 1326-04-1 -

Chemical Family Xanthene / Triarylcarbonium -

Physical Properties

Density 1.6 - 1.8 g/cm³ ASTM D153

Oil Absorption 40-55 g/100g ASTM D281

Fastness Properties

Heat Resistance 160 °C -

Light Fastness (Full Shade) 4-5 Blue Wool Scale (1-8)

Chemical Resistance

Water Resistance 4 Scale (1-5)

Acid Resistance 5 Scale (1-5)

Alkali Resistance 4 Scale (1-5)

Oil Resistance 3 Scale (1-5)

Alcohol Resistance 3 Scale (1-5)

Ester Resistance - -

Note: Fastness properties are rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a

higher number indicates better performance.

Formulation Guidelines for Solvent-Based Coatings
The successful incorporation of Pigment Violet 2 into a solvent-based coating depends on

proper dispersion and compatibility with the chosen binder system.
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Binder System Compatibility
Pigment Violet 2 is suggested for use in nitrocellulose (NC) and polyamide (PA) based ink

systems.[4] For broader coating applications, compatibility testing is essential. Common

solvent-based binder systems to evaluate include:

Alkyd Resins: Both short and medium oil alkyds.

Acrylic Resins: Thermoplastic and thermosetting acrylics.

Polyurethane Resins: Two-component aliphatic and aromatic polyurethanes.

Epoxy Resins: Amine or polyamide cured epoxies (primarily for primers or mid-coats due to

potential for chalking in topcoats).

Dispersion
Achieving a stable and uniform dispersion is critical for optimal color development, gloss, and

film properties.

Dispersion Method: High-speed dispersers, bead mills, or three-roll mills are recommended

for achieving the desired fineness of grind.

Dispersing Agents: The use of a suitable wetting and dispersing agent is highly

recommended to improve pigment wetting, reduce dispersion time, and prevent flocculation.

While specific dispersant recommendations for Pigment Violet 2 are not readily available in

public literature, polymeric dispersants with functionalities suited for organic pigments in

solvent-borne systems are a good starting point. It is crucial to conduct a ladder study to

determine the optimal dispersant and its concentration.

Pigment Loading: The pigment-to-binder ratio is a critical parameter that influences gloss,

viscosity, and film integrity.[5] Topcoats typically have a lower pigment-to-binder ratio

compared to primers.[5] The optimal loading level of Pigment Violet 2 will depend on the

desired color depth and the specific binder system, but a starting point of 5-15% by weight

on total solids can be considered.

Experimental Protocols
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The following protocols outline the steps for preparing and evaluating a solvent-based coating

featuring Pigment Violet 2.

Preparation of a Pigment Dispersion (Mill Base)
This protocol describes the preparation of a pigment concentrate that can be let down with the

main resin solution.

Materials and Equipment:

Pigment Violet 2

Selected Solvent(s) (e.g., xylene, butyl acetate)

Dispersing Agent

Grinding Resin (if required)

High-speed disperser or bead mill

Hegman gauge

Procedure:

In a suitable container, combine the solvent(s), dispersing agent, and grinding resin (if used).

Mix at low speed until all components are fully dissolved.

Gradually add the Pigment Violet 2 powder to the liquid mixture under agitation.

Once the pigment is wetted, increase the dispersion speed to the manufacturer's

recommended level for the equipment being used.

Disperse for a predetermined time (e.g., 30-60 minutes).

Periodically check the fineness of grind using a Hegman gauge. Continue dispersion until the

desired fineness is achieved (typically 6-7 for high gloss topcoats).

Once the target fineness is reached, the mill base is ready for the let-down stage.
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Preparation of the Final Coating
Materials and Equipment:

Prepared Pigment Dispersion (Mill Base)

Main Binder Resin Solution

Additional Solvents (for viscosity adjustment)

Additives (e.g., flow and leveling agents, UV stabilizers)

Mechanical stirrer

Viscometer (e.g., Brookfield or Krebs Stormer type)

Procedure:

In a separate container, weigh the required amount of the main binder resin solution.

Under slow agitation, gradually add the prepared pigment dispersion to the binder solution.

Continue mixing until the mixture is homogeneous.

Add any other required additives.

Adjust the viscosity of the final coating with the appropriate solvent blend to meet the

application requirements.

Filter the final paint through a suitable mesh to remove any undispersed particles.

Performance Testing of the Cured Coating
The following tests are crucial for evaluating the performance of the coating containing

Pigment Violet 2. All tests should be performed on properly prepared and cured coating films

on standardized substrates.

Table 2: Key Performance Evaluation Protocols
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Performance Metric ASTM Standard Brief Description

Physical Properties

Gloss ASTM D523

Measurement of specular

gloss at 20°, 60°, and/or 85°

angles.

Adhesion ASTM D3359

Assessment of the coating's

adhesion to the substrate

using the cross-cut tape test.

Hardness ASTM D3363
Determination of film hardness

by the pencil test.

Flexibility ASTM D4145

Evaluation of the coating's

ability to resist cracking upon

bending (T-Bend test).

Resistance Properties

Chemical Resistance ASTM D1308

Testing the effect of household

or industrial chemicals on the

coating surface.

Solvent Resistance ASTM D5402

Assessing the resistance of

the cured film to solvents,

typically using the MEK rub

test.

Durability

Accelerated Weathering ASTM G154 / G155

Simulating the effects of

sunlight and moisture using

fluorescent UV or xenon arc

devices to assess color and

gloss retention.

Workflow and Visualization
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The following diagrams illustrate the key workflows for the application and evaluation of

Pigment Violet 2 in solvent-based coatings.
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Click to download full resolution via product page

Caption: Formulation and production workflow for a solvent-based coating with Pigment Violet
2.
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Caption: Workflow for the evaluation of a cured coating film containing Pigment Violet 2.

Conclusion and Recommendations
Pigment Violet 2 is a vibrant, reddish-violet pigment that can be successfully incorporated into

various solvent-based coating systems. Its moderate lightfastness and heat stability make it

suitable for a range of interior and some exterior applications where extreme durability is not

the primary requirement. For optimal performance, it is imperative to conduct thorough
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compatibility and stability studies with the chosen binder and solvent system. The use of an

appropriate dispersing agent is critical to achieve the full color strength and stability of the

pigment. The experimental protocols and testing standards provided in this document offer a

robust framework for the evaluation and optimization of coatings formulated with Pigment
Violet 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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